N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H15NOS/c17-15(16-11-6-2-1-3-7-11)13-10-18-14-9-5-4-8-12(13)14/h1-3,6-7,10H,4-5,8-9H2,(H,16,17)
• InChI Key: QPWUVWKXEARAIH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=CS2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C15H15NOS
• Molecular Weight: 257.4 g/mol

Description

N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (PTB) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of benzothiophene and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

• Antibacterial and Antifungal Activities :

  • Derivatives of N-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide exhibited antibacterial and antifungal activities. The molecular conformation was locked by an intramolecular N-H.N hydrogen bond, contributing to their bioactivity (Vasu, et al., 2005).

• Azomethine Derivatives and Cytostatic Effects :

  • Azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide showed promise in the cytostatic effect, indicating potential for further research in medicinal chemistry and pharmaceutical science (A. Chiriapkin, et al., 2021).

• Antiarrhythmic, Serotonin Antagonist, and Antianxiety Activities :

  • Novel thiophene derivatives synthesized from this compound showed significant antiarrhythmic, serotonin antagonist, and antianxiety activities compared to standard drugs, indicating their potential as therapeutic agents (A. Amr, et al., 2010).

• Antitumor Activity :

  • Certain derivatives have demonstrated significant antitumor effects, showing their potential as innovative anti-cancer agents. They were particularly effective in inhibiting in vitro growth of human tumor cells (Y. Ostapiuk, et al., 2017).

• Antimicrobial and Antibiotic Properties :

  • Some synthesized compounds from this compound derivatives were studied as antibiotics against Gram-positive and Gram-negative bacteria, indicating their potential as new antibiotic and antibacterial drugs (G. Ahmed, 2007).

• Malaria Treatment :

  • Bromo-benzothiophene carboxamide derivatives have been identified as potent inhibitors of Plasmodium enoyl-ACP reductase, indicating their potential as effective antimalarials (T. Banerjee, et al., 2011).